Cas no 34220-23-0 (Propanoic acid, 2-methyl-2-(phenylsulfonyl)-)

• Product Name: Propanoic acid, 2-methyl-2-(phenylsulfonyl)-
• CAS No: 34220-23-0
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 1462156
• PubChem ID: 15740549
• Update Time: 2025-07-30

Propanoic acid, 2-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-2-(phenylsulfonyl)-
• Z725146978
• 2-(benzenesulfonyl)-2-methylpropanoic acid
• SCHEMBL1464395
• 34220-23-0
• 2-(benzenesulfonyl)-2-methylpropanoicacid
• EN300-5558644
• 2-methyl-2-(phenylsulfonyl)propanoic acid

• Inchi： 1S/C10H12O4S/c1-10(2,9(11)12)15(13,14)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,11,12)
• InChI Key： RRGYOOSZGPCVLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C(=O)O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 228.04566
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds